rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis
Overview
Description
Rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis (rac-APPP) is an organic compound with a piperidine ring structure and an amine group. It has been used as an intermediate in the synthesis of several pharmaceuticals, as well as in the preparation of a number of other compounds. Rac-APPP has been studied extensively for its biological activities, including its potential therapeutic applications.
Mechanism of Action
Rac-APPP has been found to act as an agonist at several receptors, including the serotonin 5-HT2A and 5-HT2C receptors. It has also been found to act as an antagonist at the dopamine D2 receptor. The exact mechanism of action of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which may explain its antidepressant effects.
Biochemical and Physiological Effects
Rac-APPP has been found to have a number of biochemical and physiological effects. It has been found to modulate the release of neurotransmitters, such as serotonin and dopamine, and to act as an agonist at several receptors, including the serotonin 5-HT2A and 5-HT2C receptors. Rac-APPP has also been found to possess anti-inflammatory and anti-tumor activities, and to possess antiviral and antimicrobial activities.
Advantages and Limitations for Lab Experiments
The use of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and its effects can be easily studied using in vitro and in vivo models. However, there are some limitations to its use. Rac-APPP is not very stable, and it is rapidly metabolized in vivo, making it difficult to study its effects over long periods of time.
Future Directions
There are a number of potential future directions for the study of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis. These include the development of novel synthetic routes for the synthesis of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis, the study of its mechanism of action, and the development of novel therapeutic applications. Additionally, further research into the biochemical and physiological effects of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis could lead to the development of new drugs and treatments. Finally, further research into the pharmacokinetics and pharmacodynamics of rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis could lead to the development of more effective delivery systems for its therapeutic use.
Synthesis Methods
Rac-APPP can be synthesized by a variety of methods. The most commonly used method is the reaction of a piperidine derivative with an amino acid, usually phenylalanine. This reaction is carried out in the presence of a base, such as pyridine or triethylamine, and a catalyst, such as palladium or copper. The reaction yields rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis as the major product.
Scientific Research Applications
Rac-APPP has been studied extensively for its biological activities, including its potential therapeutic applications. It has been found to possess anti-inflammatory and anti-tumor activities, and to possess antiviral and antimicrobial activities. Rac-APPP has also been studied for its effects on the central nervous system, including its ability to modulate the release of neurotransmitters and its potential to act as an antidepressant.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a piperidine ring, introduction of an amino group, and addition of a phenyl group to the piperidine ring.", "Starting Materials": [ "Cyclohexanone", "Benzaldehyde", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and benzaldehyde in the presence of ammonium acetate to form racemic 3-phenylpiperidin-2-one", "Step 2: Reduction of 3-phenylpiperidin-2-one with sodium borohydride in the presence of hydrochloric acid to form racemic (3R,6R)-3-amino-6-phenylpiperidin-2-one", "Step 3: Separation of the racemic mixture into its cis and trans isomers using sodium hydroxide", "Step 4: Purification of the cis isomer by extraction with ethyl acetate and recrystallization from methanol to obtain rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis" ] } | |
CAS RN |
57588-94-0 |
Product Name |
rac-(3R,6R)-3-amino-6-phenylpiperidin-2-one, cis |
Molecular Formula |
C11H14N2O |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
